Cas no 1261944-00-6 (3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol)

• Product Name: 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol
• CAS No: 1261944-00-6
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313629
• CID: 2765069
• PubChem ID: 53219315
• Update Time: 2025-11-02

3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,2'-Difluoro-5'-methyl[1,1'-biphenyl]-4-ol
• MFCD18313629
• DTXSID40684166
• 1261944-00-6
• 3-FLUORO-4-(2-FLUORO-5-METHYLPHENYL)PHENOL
• AKOS017557458
• 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol, 95%
• 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol

• MDL： MFCD18313629
• Inchi： 1S/C13H10F2O/c1-8-2-5-12(14)11(6-8)10-4-3-9(16)7-13(10)15/h2-7,16H,1H3
• InChI Key： XBEGIGCFOYCFSO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 220.06997126Da
• Monoisotopic Mass: 220.06997126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol

3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol (CAS No. 1261944-00-6): Properties, Applications, and Market Insights

3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol (CAS No. 1261944-00-6) is a fluorinated phenolic compound that has gained significant attention in pharmaceutical and material science research. This specialty chemical belongs to the class of fluorinated aromatic compounds, which are known for their unique electronic properties and biological activities. The presence of two fluorine atoms and a methyl group on the aromatic rings makes this molecule particularly interesting for drug discovery and advanced material applications.

The molecular structure of 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol features a phenol core substituted with a 2-fluoro-5-methylphenyl group at the 4-position and an additional fluorine at the 3-position. This specific arrangement of substituents creates a distinct electronic environment that influences the compound's physical properties and reactivity. Researchers have shown growing interest in such polyfluorinated phenolic compounds due to their potential as building blocks for more complex molecules in medicinal chemistry.

In pharmaceutical research, 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol serves as a valuable intermediate for the synthesis of various bioactive molecules. The fluorine atoms in the structure can significantly alter the pharmacokinetic properties of drug candidates, improving their metabolic stability and membrane permeability. Recent studies in fluorinated drug development have highlighted the importance of such intermediates in creating new generations of therapeutic agents with enhanced efficacy and reduced side effects.

The compound's thermal stability and electronic properties also make it potentially useful in advanced material applications. Fluorinated aromatic compounds are increasingly employed in the development of organic semiconductors, liquid crystals, and specialty polymers. The specific substitution pattern in 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol might offer unique advantages for designing materials with tailored electronic characteristics or specific intermolecular interactions.

Synthetic approaches to 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol typically involve palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. The choice of synthetic route depends on factors such as desired purity, scale of production, and cost considerations. Recent advances in green chemistry have prompted researchers to explore more sustainable methods for producing such fluorinated compounds, including catalytic processes with reduced environmental impact.

Analytical characterization of 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The distinct 19F NMR signals from the two fluorine atoms provide valuable structural information, while modern analytical methods allow for precise determination of purity and identification of potential impurities.

The market for fluorinated fine chemicals like 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol has been growing steadily, driven by increasing demand from the pharmaceutical and specialty materials sectors. Industry reports suggest that the global market for fluorinated building blocks could experience significant expansion in coming years, particularly as drug discovery programs continue to explore the benefits of fluorine incorporation in lead compounds.

Handling and storage of 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol require standard laboratory precautions for phenolic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical. Researchers and manufacturers should consult the material safety data sheet (MSDS) for specific handling guidelines and disposal recommendations.

Recent patent literature reveals growing interest in applications of 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol and related compounds. Several patent filings describe its use as an intermediate in the synthesis of potential therapeutic agents targeting various disease areas, reflecting the compound's versatility in medicinal chemistry. This aligns with current trends in precision medicine and targeted drug development.

Quality control standards for 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol typically specify minimum purity levels, often ≥95% or higher for research applications. Analytical certificates from reputable suppliers provide detailed information about batch-specific characteristics, ensuring researchers can rely on consistent material quality for their experiments.

Environmental considerations for fluorinated organic compounds have become increasingly important in recent years. While 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol is not considered a persistent environmental pollutant, proper waste management practices should be followed to minimize any potential ecological impact. This reflects broader industry trends toward sustainable chemistry and responsible chemical management.

The future research directions for 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol may include exploration of its biological activities, development of more efficient synthetic routes, and investigation of its potential in material science applications. As the pharmaceutical industry continues to embrace fluorine chemistry, compounds like this are likely to remain important tools in drug discovery and development pipelines.

For researchers seeking high-purity 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol, several specialty chemical suppliers offer this compound in various quantities. The CAS registry number 1261944-00-6 serves as a unique identifier for precise material sourcing. Current market analysis suggests stable availability with potential for expanded production capacity as demand increases.

In conclusion, 3-Fluoro-4-(2-fluoro-5-methylphenyl)phenol represents an interesting example of fluorinated phenolic compounds with diverse potential applications. Its unique structural features make it valuable for pharmaceutical research, while its electronic properties may find uses in advanced materials. As scientific understanding of fluorine effects in molecular systems continues to grow, compounds like this will likely play increasingly important roles in various technological and therapeutic advancements.